3-(3 inverted exclamation mark -Chlorophenyl)-6-ethoxy-4-methylcoumarin

• IUPAC Name: 3-(3-chlorophenyl)-6-ethoxy-4-methylchromen-2-one
• InChI: InChI=1S/C18H15ClO3/c1-3-21-14-7-8-16-15(10-14)11(2)17(18(20)22-16)12-5-4-6-13(19)9-12/h4-10H,3H2,1-2H3
• InChI Key: IPRTUYRUMBORDJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)OC(=O)C(=C2C)C3=CC(=CC=C3)Cl
• Molecular Formula: C18H15ClO3
• Molecular Weight: 314.8 g/mol
• CAS No.: 332104-30-0

Description

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a chromen-2-one ring, which is a bicyclic structure containing a benzene ring fused to a heterocyclic pyrone ring. The 3-chlorophenyl, 6-ethoxy, and 4-methyl groups would be attached to this ring.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the electron-withdrawing chlorophenyl group and the electron-donating ethoxy and methyl groups. The carbonyl group in the chromen-2-one ring could potentially undergo nucleophilic addition reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. The presence of the polar carbonyl group and the chloro group could potentially increase its polarity and influence its solubility.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use or biological target. Without specific information, it’s difficult to predict.

Future Directions

The future directions for research on this compound would depend on its potential applications. It could be of interest in various fields, such as medicinal chemistry, materials science, or environmental science.